Cas no 1261748-45-1 (2-(Difluoromethoxy)-3-(trifluoromethoxy)toluene)

• Product Name: 2-(Difluoromethoxy)-3-(trifluoromethoxy)toluene
• CAS No: 1261748-45-1
• MF: C₉H₇F₅O₂
• MW: 242.142700433731
• CID: 4988919
• Update Time: 2025-06-08

2-(Difluoromethoxy)-3-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-3-(trifluoromethoxy)toluene

• Inchi： 1S/C9H7F5O2/c1-5-3-2-4-6(16-9(12,13)14)7(5)15-8(10)11/h2-4,8H,1H3
• InChI Key： AHGCWUCDHNACRS-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CC=1C)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• XLogP3: 4.4
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(Difluoromethoxy)-3-(trifluoromethoxy)toluene

Recent Advances in the Study of 2-(Difluoromethoxy)-3-(trifluoromethoxy)toluene (CAS: 1261748-45-1)

2-(Difluoromethoxy)-3-(trifluoromethoxy)toluene (CAS: 1261748-45-1) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. Recent studies have explored its synthesis, biological activity, and potential as a building block for more complex molecules. This research brief aims to summarize the latest findings related to this compound and its implications for drug discovery and development.

The compound's structure, characterized by the presence of both difluoromethoxy and trifluoromethoxy groups, confers distinct electronic and steric properties that make it an attractive candidate for medicinal chemistry. Researchers have focused on optimizing synthetic routes to produce 2-(Difluoromethoxy)-3-(trifluoromethoxy)toluene with high yield and purity, as well as investigating its reactivity in various chemical transformations. Recent advancements in catalytic fluorination techniques have significantly improved the efficiency of its synthesis.

In terms of biological activity, preliminary studies suggest that 2-(Difluoromethoxy)-3-(trifluoromethoxy)toluene may exhibit interesting pharmacological properties. Its fluorinated moieties are known to enhance metabolic stability and membrane permeability, which are critical factors in drug design. Current research is exploring its potential as a scaffold for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and inflammatory diseases. Some derivatives of this compound have shown promising activity in preclinical models, though further validation is required.

One of the key challenges in working with this compound is its potential toxicity and environmental impact, given the persistence of fluorinated compounds in biological systems. Recent studies have begun to address these concerns by evaluating its biodegradability and ecotoxicological profile. These investigations are crucial for ensuring the safe and sustainable use of 2-(Difluoromethoxy)-3-(trifluoromethoxy)toluene in pharmaceutical applications.

Looking ahead, the integration of computational chemistry and machine learning approaches is expected to accelerate the exploration of this compound's potential. Virtual screening and molecular docking studies are being employed to predict its interactions with biological targets, thereby guiding the design of more effective derivatives. Additionally, collaborations between academic and industrial researchers are fostering the translation of these findings into practical applications.

In conclusion, 2-(Difluoromethoxy)-3-(trifluoromethoxy)toluene (CAS: 1261748-45-1) represents a promising area of research in chemical biology and drug discovery. Its unique structural features and potential pharmacological activities make it a valuable subject for further investigation. Continued efforts to optimize its synthesis, elucidate its biological mechanisms, and assess its safety profile will be essential for unlocking its full potential in the pharmaceutical industry.